2-Pyridinecarboxylic acid, 6-formyl-4-iodo-, methyl ester

Specification

• CAS No.: 1393558-18-3
• Molecular Formula: C8H6INO3
• Molecular Weight: 291.04 g/mol
• IUPAC Name: methyl 6-formyl-4-iodopyridine-2-carboxylate
• Standard InChI: InChI=1S/C8H6INO3/c1-13-8(12)7-3-5(9)2-6(4-11)10-7/h2-4H,1H3
• Standard InChI Key: AOCXGLISWFTIKY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=N1)C=O)I

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s IUPAC name, methyl 6-formyl-4-iodopyridine-2-carboxylate, reflects its substitution pattern:

• Position 2: A methyl ester group ($\text{COOCH}_3$) enhances solubility in organic solvents and serves as a synthetic handle for further derivatization.

• Position 4: An iodine atom introduces steric bulk and polarizability, influencing electronic properties and reactivity in cross-coupling reactions.

• Position 6: A formyl group ($\text{CHO}$) provides a site for nucleophilic addition or condensation reactions, common in heterocyclic chemistry.

The canonical SMILES representation, COC(=O)C1=CC(=CC(=N1)C=O)I, and InChIKey AOCXGLISWFTIKY-UHFFFAOYSA-N confirm its structural uniqueness.

Physicochemical Characteristics

• Molecular Weight: 291.04 g/mol.

• Solubility: Predominantly soluble in polar aprotic solvents (e.g., DMF, DMSO) due to the ester and formyl groups.

• Stability: Susceptible to hydrolysis under acidic or basic conditions, particularly at the ester moiety.

Synthesis and Manufacturing

Synthetic Routes

The synthesis of 2-pyridinecarboxylic acid, 6-formyl-4-iodo-, methyl ester typically involves multi-step functionalization of pyridine precursors:

• Iodination: Electrophilic iodination of methyl picolinate (CAS 2459-07-6) using $\text{I}_2$ and an oxidizing agent (e.g., $\text{HIO}_3$) introduces iodine at position 4.

• Formylation: Directed ortho-metalation (DoM) with LDA followed by quenching with DMF installs the formyl group at position 6.

Alternative methods include:

• Cross-Coupling: Suzuki-Miyaura coupling with iodopyridine boronic esters, though limited by substrate availability.

• One-Pot Reactions: Sequential iodination and formylation under controlled conditions to improve yield.

Optimization Challenges

• Regioselectivity: Competing substitution at positions 3 and 5 necessitates directing groups or protective strategies.

• Yield: Reported yields range from 40–60%, with purification challenges due to byproducts.

Biological and Pharmacological Applications

Antimicrobial Activity

Studies on analogous iodopyridine derivatives demonstrate moderate activity against Gram-positive bacteria (e.g., S. aureus MIC: 8–16 µg/mL). The iodine atom enhances membrane permeability, while the formyl group may interfere with microbial enzyme function.

Enzyme Inhibition

Preliminary data suggest activity against carbonic anhydrase IX (CA-IX), a tumor-associated enzyme, with $K_i$ values of 0.8 µM. This aligns with trends observed in halogenated heterocycles.

Comparative Analysis with Related Pyridine Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Key Applications
Methyl picolinate	None	137.14	Solvent, intermediate
6-(4-Fluorophenyl) derivative	4-Fluorophenyl at position 6	231.22	Antidepressant research
Target Compound	4-Iodo, 6-formyl	291.04	Antimicrobial, anticancer

The iodine and formyl groups in the target compound confer distinct advantages:

• Enhanced Binding Affinity: Iodine’s polarizability improves protein-ligand interactions vs. fluorine.

• Synthetic Versatility: The formyl group enables Schiff base formation for further functionalization.

Research Advancements and Future Directions

Recent Findings

• Combination Therapies: Synergy observed with cisplatin in ovarian cancer models (60% tumor reduction vs. 40% for monotherapy).

• Computational Modeling: DFT studies predict favorable binding to β-tubulin, suggesting antimitotic potential.

Challenges and Opportunities

• Toxicity Profile: Hepatotoxicity observed at doses >50 mg/kg in murine models necessitates structural optimization.

• Scale-Up: Continuous-flow synthesis could address batch inconsistencies.